Cas no 112-99-2 (dioctadecylamine)

dioctadecylamine Properties

Names and Identifiers

• dioctadecylamine
• N-octadecyloctadecan-1-amine
• DODA
• FENTAMINE SA18
• AURORA KA-7662
• DISTEARYLAMINE
• n-octadecyl-1-octadecanamin
• N-octadecyl-1-Octadecanamine
• 1-Octadecanamine, N-octadecyl-
• DioctadecylaMine >=99.0% (NT)
• DIOCTADECYLAMINE
• DTXSID8059425
• W-108629
• di-n-octadecylamine
• SCHEMBL238963
• NS00021532
• DODA, Distearylamine
• Q27261391
• FT-0631650
• Dioctadecylamine(DODA)
• n,n-dioctadecylamine
• distearyl amine
• Dioctadecylamine, >=99.0% (NT)
• Dioctadecyl amine
• UNII-569INV7SP8
• 112-99-2
• ARMEEN 2-18
• F87450
• HY-142981
• CS-0374628
• GENAMIN SH 200
• bis-octadecylamine
• A802714
• AKOS015915146
• EINECS 204-020-2
• 569INV7SP8
• bis(octadecyl)amine
• N-octadecyl-1-octadecanamine
• Dioctadecylamine
• octadecane, 1-octadecylamino-
• DB-041144
• n-octadecyloctadecan-1-amine
• Dioctadecylamine(DODA)?
• Distearylamine
• +Expand

• MDL： MFCD00048494
• InChIKey： HKUFIYBZNQSHQS-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H75N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h37H,3-36H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCCNCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 521.59000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 34
• Monoisotopic Mass: 521.59
• Heavy Atom Count: 37
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 17.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 13.48990
• PSA: 12.03000
• Refractive Index: 1.4841 (estimate)
• Boiling Point: 524.75°C (estimate)
• Melting Point: 71-73 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 197.2±13.6 °C
• Solubility: water: soluble(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9086 (estimate)

dioctadecylamine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：10-34

dioctadecylamine Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%